molecular formula C23H20N2O4 B4390269 4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate

4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate

Cat. No. B4390269
M. Wt: 388.4 g/mol
InChI Key: DLKYBQZFTQFMEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate, also known as BAPTA-AM, is a chemical compound that is widely used in scientific research. It is a cell-permeable calcium chelator that is used to study the role of calcium ions in various biological processes. BAPTA-AM has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate works by chelating calcium ions in the cytosol and endoplasmic reticulum of cells. It binds to calcium ions with high affinity, forming a stable complex that prevents the calcium ions from binding to their target proteins. This results in a depletion of intracellular calcium ions, which can lead to a variety of cellular effects depending on the specific biological process being studied.
Biochemical and physiological effects:
4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate has been shown to have a variety of biochemical and physiological effects depending on the specific biological process being studied. It has been shown to inhibit apoptosis by preventing the activation of calcium-dependent proteases and caspases. It has also been shown to inhibit the release of neurotransmitters by preventing the influx of calcium ions into presynaptic terminals. In addition, 4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate has been shown to inhibit muscle contraction by preventing the release of calcium ions from the sarcoplasmic reticulum.

Advantages and Limitations for Lab Experiments

4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate is a widely used calcium chelator that has several advantages for lab experiments. It is cell-permeable, allowing it to be used in live cells and tissues. It is also stable and soluble in organic solvents, making it easy to use in a variety of experimental settings. However, 4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate has some limitations for lab experiments. It has a relatively low affinity for calcium ions compared to other calcium chelators, which can result in incomplete chelation of calcium ions in some experimental settings. In addition, 4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate can have off-target effects on other divalent cations such as magnesium and zinc.

Future Directions

There are several future directions for research on 4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate and its role in calcium signaling. One area of research is the development of more potent and selective calcium chelators that can be used in a wider range of experimental settings. Another area of research is the use of 4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate in the development of new therapies for diseases such as cancer and neurodegenerative disorders. Finally, the role of calcium signaling in aging and age-related diseases is an area of active research that may lead to new insights into the role of 4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate in these processes.

Scientific Research Applications

4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate is widely used in scientific research to study the role of calcium ions in various biological processes. It is used to chelate intracellular calcium ions and to study the effects of calcium ion depletion on cellular processes such as apoptosis, cell signaling, and gene expression. 4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate is also used to study the role of calcium ions in synaptic transmission, muscle contraction, and cardiovascular function.

properties

IUPAC Name

[4-[[2-(benzylcarbamoyl)phenyl]carbamoyl]phenyl] acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H20N2O4/c1-16(26)29-19-13-11-18(12-14-19)22(27)25-21-10-6-5-9-20(21)23(28)24-15-17-7-3-2-4-8-17/h2-14H,15H2,1H3,(H,24,28)(H,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DLKYBQZFTQFMEQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)OC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NCC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H20N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

388.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.